Cas no 29366-38-9 (Ethanone,1-[1,1'-biphenyl]-4-yl-, 2-(1-[1,1'-biphenyl]-4-ylethylidene)hydrazone)

• Product Name: Ethanone,1-[1,1'-biphenyl]-4-yl-, 2-(1-[1,1'-biphenyl]-4-ylethylidene)hydrazone
• CAS No: 29366-38-9
• MF: C₂₈H₂₄N₂
• MW: 388.503566741943
• CID: 289482
• PubChem ID: 5373330
• Update Time: 2025-04-19

Ethanone,1-[1,1'-biphenyl]-4-yl-, 2-(1-[1,1'-biphenyl]-4-ylethylidene)hydrazone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[1,1'-biphenyl]-4-yl-, 2-(1-[1,1'-biphenyl]-4-ylethylidene)hydrazone
• (E)-1-(4-phenylphenyl)-N-[(E)-1-(4-phenylphenyl)ethylideneamino]ethanimine
• (1E,2E)-bis[1-(biphenyl-4-yl)ethylidene]hydrazine
• 1-(4-phenylphenyl)-N-[(E)-1-(4-phenylphenyl)ethylideneamino]ethanimine
• AC1NSZZ6
• Ambcb5102418
• Bis-(1-biphenyl-4-yl-aethyliden)-hydrazin
• bis-(1-biphenyl-4-yl-ethylidene)-hydrazine
• NSC92842
• STK328082
• DTXSID70418714
• NSC-92842
• 29366-38-9

• Inchi： 1S/C28H24N2/c1-21(23-13-17-27(18-14-23)25-9-5-3-6-10-25)29-30-22(2)24-15-19-28(20-16-24)26-11-7-4-8-12-26/h3-20H,1-2H3/b29-21+,30-22+
• InChI Key： LCLPMJFCNUVGJT-VFIVCBTMSA-N
• SMILES： N(=C(/C)\C1C=CC(=CC=1)C1C=CC=CC=1)/N=C(\C)/C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 388.19412
• Monoisotopic Mass: 388.193949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 24.7
• XLogP3: 7

Experimental Properties

• Density: 1.03
• Boiling Point: 530.2°Cat760mmHg
• Flash Point: 267.6°C
• Refractive Index: 1.59
• PSA: 24.72
• LogP: 7.25380